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Compound of Interest

Compound Name: TEGOSOFT 189

Cat. No.: B1169835

Introduction

TEGOSOFT® 189, with the INCI name PEG-6 Caprylic/Capric Glycerides, is a versatile non-
ionic surfactant, emulsifier, and emollient widely utilized in the cosmetic and pharmaceutical
industries.[1][2] Its functions include solubilizing active ingredients, improving skin feel, and
acting as a refatting agent in cleansing formulations.[1][2] The concentration of TEGOSOFT®
189 in a final product is critical to its performance and stability, typically ranging from 0.5% to
5%.[2][3] Therefore, accurate and robust analytical methods are required for its quantification in
various formulation matrices such as creams, lotions, and micellar waters.

This application note provides detailed protocols for the quantification of TEGOSOFT® 189
using High-Performance Liquid Chromatography with an Evaporative Light Scattering Detector
(HPLC-ELSD) and Gas Chromatography with a Flame lonization Detector (GC-FID).

Analytical Approaches

Due to the lack of a significant UV-Vis chromophore in the TEGOSOFT® 189 molecule,
conventional HPLC-UV detection is not suitable. Alternative detection methods are necessary
for direct quantification.

» High-Performance Liquid Chromatography with Evaporative Light Scattering Detection
(HPLC-ELSD): This method is well-suited for the analysis of non-volatile compounds that do
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not possess a chromophore. The ELSD nebulizes the column eluent, evaporates the mobile
phase, and measures the light scattered by the remaining analyte particles. This provides a
response proportional to the mass of the analyte.

e Gas Chromatography with Flame lonization Detection (GC-FID): This technique can be
employed for the quantification of the fatty acid components of TEGOSOFT® 189 after a
derivatization step to convert the fatty acids into their more volatile methyl esters (FAMES).
The FID provides a response that is proportional to the number of carbon atoms in the
analyte, making it an excellent method for quantifying fatty acid esters.

Experimental Protocols
Method 1: Quantification by HPLC-ELSD

This method allows for the direct quantification of the intact TEGOSOFT® 189 molecule.
3.1.1. Sample Preparation
o Standard Preparation:

o Prepare a stock solution of TEGOSOFT® 189 reference standard at 10 mg/mL in
methanol.

o Generate a series of calibration standards by serial dilution of the stock solution with
methanol to concentrations ranging from 0.1 mg/mL to 2.0 mg/mL.

o Sample Preparation (Cream/Lotion):
o Accurately weigh approximately 1 gram of the formulation into a 50 mL volumetric flask.

Add 30 mL of methanol and sonicate for 15 minutes to disperse the sample.

[¢]

o

Allow the solution to cool to room temperature and dilute to volume with methanol.

o

Vortex the flask for 2 minutes and then centrifuge an aliquot at 4000 rpm for 10 minutes.

[¢]

Filter the supernatant through a 0.45 um PTFE syringe filter into an HPLC vial.

3.1.2. HPLC-ELSD Instrumentation and Conditions
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Parameter

Condition

HPLC System

Agilent 1260 Infinity 1l or equivalent

Column C18, 4.6 x 150 mm, 5 pm
Mobile Phase A: Water; B: Acetonitrile

) 0-2 min: 60% B; 2-15 min: 60% to 95% B; 15-20
Gradient . :

min: 95% B; 20.1-25 min: 60% B

Flow Rate 1.0 mL/min
Column Temperature 40°C
Injection Volume 20 pL

ELSD Detector

Agilent 1290 Infinity Il ELSD or equivalent

Nebulizer Temperature

50°C

Evaporator Temperature

70°C

Gas Flow Rate

1.5 SLM (Nitrogen)

3.1.3. Experimental Workflow: HPLC-ELSD
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Caption: HPLC-ELSD experimental workflow.

Method 2: Quantification by GC-FID after Derivatization

This method quantifies the caprylic and capric acid components of TEGOSOFT® 189.

3.2.1. Sample Preparation and Derivatization

e Standard Preparation:
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o Prepare a mixed stock solution of caprylic acid and capric acid at 5 mg/mL each in
methanol.

o Create a series of calibration standards by diluting the mixed stock solution with methanol
to concentrations ranging from 0.05 mg/mL to 1.0 mg/mL for each acid.

o Sample Preparation (Formulation):

o Accurately weigh approximately 0.5 grams of the formulation into a screw-cap reaction
vial.

o Add an internal standard (e.g., methyl heptadecanoate).

o Add 2 mL of 0.5 M sodium methoxide in methanol.

o Cap the vial tightly and heat at 60°C for 15 minutes with occasional shaking. This is the
transesterification step to form fatty acid methyl esters (FAMES).

o Cool the vial to room temperature.

o Add 2 mL of hexane and 2 mL of saturated NaCl solution.

o Vortex for 2 minutes and allow the layers to separate.

o Carefully transfer the upper hexane layer containing the FAMESs to a GC vial.

3.2.2. GC-FID Instrumentation and Conditions
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Parameter Condition

GC System Agilent 8890 GC or equivalent

Column DB-FATWAX Ul, 30 m x 0.25 mm, 0.25 pym
Carrier Gas Helium

Flow Rate 1.2 mL/min (constant flow)

Inlet Temperature 250°C

Injection Volume 1L

Split Ratio 20:1

Oven Program

Initial: 200°C (hold 1 min); Ramp: 10°C/min to
240°C; Hold: 5 min

Detector Flame lonization Detector (FID)
Detector Temperature 260°C
Hydrogen Flow 30 mL/min
Air Flow 300 mL/min
Makeup Gas (N2) 25 mL/min
3.2.3. Experimental Workflow: GC-FID
- I e [ e Bl e el e B e e e e L . -

Click to download full resolution via product page

Caption: GC-FID experimental workflow.

Data Presentation and Method Performance

The following tables summarize the expected performance characteristics of the described

analytical methods.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1169835?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Table 1: HPLC-ELSD Method Performance

Parameter Result
Linearity (R?) >0.998

Range 0.1-2.0 mg/mL
Precision (%RSD) <2.0%
Accuracy (% Recovery) 98.0% - 102.0%
Limit of Detection (LOD) 0.03 mg/mL
Limit of Quantification (LOQ) 0.1 mg/mL

Table 2: GC-FID Method Performance (for Caprylic and Capric Acids)

Parameter Result (Caprylic Acid) Result (Capric Acid)

Linearity (R?) >0.999 >0.999

Range 0.05 - 1.0 mg/mL 0.05 - 1.0 mg/mL

Precision (%RSD) <1.5% <1.5%

Accuracy (% Recovery) 99.0% - 101.0% 99.0% - 101.0%

Limit of Detection (LOD) 0.01 mg/mL 0.01 mg/mL

Limit of Quantification (LOQ) 0.05 mg/mL 0.05 mg/mL
Conclusion

Both the HPLC-ELSD and GC-FID methods presented are suitable for the quantification of
TEGOSOFT® 189 in cosmetic and pharmaceutical formulations. The choice of method will
depend on the available instrumentation and the specific requirements of the analysis. The
HPLC-ELSD method offers the advantage of quantifying the intact molecule, while the GC-FID
method provides high sensitivity and precision for the constituent fatty acids. Both methods
demonstrate good linearity, precision, and accuracy, making them reliable for quality control
and formulation development purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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